Cas no 36148-89-7 (Amphotericin B methyl ester)

Amphotericin B methyl ester Properties

Names and Identifiers

• Amphotericin B, methylester
• Amb
• METHYLAMPHOTERICIN B
• Amphotericin B methyl ester
• methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
• Q27225718
• UNII-074Z98YIW3
• SCHEMBL20988147
• 36148-89-7
• Amphotericin B Methyl Ester 90per cent
• 074Z98YIW3
• Amphotericin B Methyl Ester 90%
• DTXSID701009331
• CS-0111429
• UAZIZEMIKKIBCA-TYVGYKFWSA-N
• CHEMBL321176
• HY-135327
• Amphotericin B Me Ester
• methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
• CHEBI:277842
• AmphotericinB
• G16000
• +Expand

• InChIKey： UAZIZEMIKKIBCA-TTXBBVHKSA-N
• Inchi： InChI=1S/C48H75NO17/c1-28-18-16-14-12-10-8-6-7-9-11-13-15-17-19-35(65-47-45(59)42(49)44(58)31(4)64-47)25-39-41(46(60)62-5)38(55)27-48(61,66-39)26-34(52)23-37(54)36(53)21-20-32(50)22-33(51)24-40(56)63-30(3)29(2)43(28)57/h6-19,28-39,41-45,47,50-55,57-59,61H,20-27,49H2,1-5H3/b7-6+,10-8-,11-9+,14-12+,15-13+,18-16+,19-17+/t28-,29-,30-,31+,32+,33+,34-,35-,36+,37+,38-,39-,41+,42-,43+,44+,45-,47-,48+/m0/s1
• SMILES： C1=CC=CC=CC=C[C@H](O[C@@H]2O[C@H](C)[C@@H](O)[C@H](N)[C@@H]2O)C[C@H]2[C@@H]([C@H](C[C@@](O2)(O)C[C@@H](O)C[C@@H](O)[C@H](O)CC[C@@H](O)C[C@@H](O)CC(=O)O[C@@H](C)[C@H](C)[C@H](O)[C@@H](C)C=CC=CC=C1)O)C(OC)=O |c:61,t:0,2,4,6,57,59,&1:8,10,12,14,16,18,21,22,23,25,29,32,34,38,41,47,49,51,53|

Computed Properties

• Exact Mass: 937.50300
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 4
• Monoisotopic Mass: 937.503
• Heavy Atom Count: 66
• Complexity: 1680
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 309A^2

Experimental Properties

• LogP: 1.50040
• PSA: 308.61000
• Refractive Index: 1.602
• Boiling Point: 1102.6°Cat760mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 620.6°C
• Density: 1.3±0.1 g/cm3